Cas no 2354749-35-0 (2-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methoxyphenyl]acetic acid)

• Product Name: 2-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methoxyphenyl]acetic acid
• CAS No: 2354749-35-0
• MF: C₂₄H₂₁NO₅
• MW: 403.427246809006
• CID: 6503165
• PubChem ID: 146077052
• Update Time: 2025-05-21

2-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methoxyphenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methoxyphenyl]acetic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxyphenyl]acetic acid
• EN300-7544069
• Z3583060605
• 2354749-35-0

• Inchi： 1S/C24H21NO5/c1-29-22-12-15(13-23(26)27)10-11-21(22)25-24(28)30-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,20H,13-14H2,1H3,(H,25,28)(H,26,27)
• InChI Key： BERAGMWQDBWPJR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(CC(=O)O)=CC=1OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 403.14197277g/mol
• Monoisotopic Mass: 403.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methoxyphenyl]acetic acid

Professional Introduction to 2-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methoxyphenyl]acetic Acid (CAS No. 2354749-35-0)

2-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methoxyphenyl]acetic acid, with the CAS number 2354749-35-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 2-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methoxyphenyl]acetic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and methoxy substituents on the aromatic ring enhances its reactivity and potential interactions with biological targets. These features make it an interesting molecule for designing novel compounds with enhanced pharmacological profiles.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The 2-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methoxyphenyl]acetic acid structure has been explored in several preclinical studies for its potential role in inhibiting key enzymes and receptors involved in cancer, inflammation, and neurodegenerative disorders. Its ability to interact with specific protein targets makes it a promising lead compound for further optimization.

One of the most compelling aspects of this compound is its versatility in drug design. The Fmoc group, commonly used in peptide synthesis, allows for easy modification and conjugation with other molecules, enabling the creation of hybrid compounds with tailored properties. This flexibility is particularly valuable in the development of targeted therapies where specific interactions with biological targets are crucial.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of potential drug candidates like 2-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methoxyphenyl]acetic acid. These techniques have enabled researchers to predict binding affinities and pharmacokinetic properties, thereby accelerating the drug discovery process. The integration of experimental data with computational methods has provided deeper insights into the molecular interactions and mechanisms of action.

The synthesis of 2-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methoxyphenyl]acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for pharmaceutical applications. Researchers have reported efficient synthetic routes that minimize side reactions and maximize the overall yield, making it feasible to produce sufficient quantities for further studies.

In addition to its potential therapeutic applications, this compound has also been investigated for its role in chemical biology research. Its unique structure allows researchers to probe biological pathways and understand the mechanisms underlying various diseases. By studying the interactions of 2-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methoxyphenyl]acetic acid with biological targets, scientists can gain valuable insights into drug design principles and develop more effective treatments.

The future prospects of 2-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methoxyphenyl]acetic acid in pharmaceutical research are promising. Ongoing studies aim to optimize its pharmacological properties and explore new therapeutic indications. The compound's structural features offer a foundation for developing next-generation drugs that are more effective and have fewer side effects. As research continues, it is expected that new applications for this molecule will emerge, further solidifying its importance in medicinal chemistry.

In conclusion, 2-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methoxyphenyl]acetic acid (CAS No. 2354749-35-0) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structure, combined with its biological activity, makes it an attractive candidate for drug development. As advancements in synthetic chemistry and computational methods continue to evolve, the possibilities for utilizing this compound in therapeutic applications are bound to expand.